Cas no 1207003-71-1 (2-(benzylsulfanyl)-N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide)
2-(benzylsulfanyl)-N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzylsulfanyl)-N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide
- 2-benzylsulfanyl-N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]acetamide
-
- Inchi: 1S/C21H24N2O3S/c1-26-13-21(25)23-11-5-8-17-9-10-18(12-19(17)23)22-20(24)15-27-14-16-6-3-2-4-7-16/h2-4,6-7,9-10,12H,5,8,11,13-15H2,1H3,(H,22,24)
- InChI Key: LSDAGHILIALJII-UHFFFAOYSA-N
- SMILES: C(NC1=CC2=C(C=C1)CCCN2C(COC)=O)(=O)CSCC1=CC=CC=C1
2-(benzylsulfanyl)-N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5833-7280-2μmol |
2-(benzylsulfanyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide |
1207003-71-1 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5833-7280-5μmol |
2-(benzylsulfanyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide |
1207003-71-1 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5833-7280-10μmol |
2-(benzylsulfanyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide |
1207003-71-1 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5833-7280-20μmol |
2-(benzylsulfanyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide |
1207003-71-1 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5833-7280-1mg |
2-(benzylsulfanyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide |
1207003-71-1 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5833-7280-2mg |
2-(benzylsulfanyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide |
1207003-71-1 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5833-7280-3mg |
2-(benzylsulfanyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide |
1207003-71-1 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5833-7280-4mg |
2-(benzylsulfanyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide |
1207003-71-1 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5833-7280-5mg |
2-(benzylsulfanyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide |
1207003-71-1 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5833-7280-10mg |
2-(benzylsulfanyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide |
1207003-71-1 | 10mg |
$79.0 | 2023-09-09 |
2-(benzylsulfanyl)-N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-(benzylsulfanyl)-N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide
Introduction to Compound CAS No. 1207003-71-1: 2-(benzylsulfanyl)-N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide
The compound with CAS No. 1207003-71-1, known as 2-(benzylsulfanyl)-N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates a benzylsulfanyl group, a methoxyacetyl substituent, and an acetamide functional group, making it a promising candidate for drug development.
Recent studies have highlighted the importance of tetrahydroquinoline derivatives in targeting various disease states, including cancer, neurodegenerative disorders, and inflammatory conditions. The benzylsulfanyl group in this compound contributes to its stability and bioavailability, while the methoxyacetyl substituent enhances its solubility and pharmacokinetic properties. These features make it a versatile scaffold for further chemical modifications aimed at improving its efficacy and selectivity.
One of the most intriguing aspects of this compound is its ability to modulate key cellular pathways involved in disease progression. For instance, research has shown that tetrahydroquinoline derivatives can inhibit enzymes such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are critical targets in cancer therapy. The acetamide group in this molecule plays a pivotal role in its interaction with these enzymes, suggesting potential applications in the development of anti-cancer agents.
In addition to its enzymatic targets, this compound has also been investigated for its anti-inflammatory properties. The benzylsulfanyl group is known to exhibit antioxidant activity, which can help mitigate oxidative stress—a common factor in chronic inflammatory diseases. Furthermore, the methoxyacetyl substituent enhances the molecule's ability to cross cellular membranes, improving its delivery to target sites within the body.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the tetrahydroquinoline ring system through cyclization reactions and the subsequent introduction of functional groups such as the benzylsulfanyl and methoxyacetyl moieties. These steps require precise control over reaction conditions to ensure high yields and optimal purity of the final product.
From a pharmacological perspective, this compound has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit tumor cell proliferation and induce apoptosis in cancer models. Additionally, animal studies have revealed its potential to reduce inflammation and alleviate symptoms associated with neurodegenerative conditions such as Alzheimer's disease.
Looking ahead, further research is needed to fully elucidate the mechanism of action of this compound and optimize its therapeutic potential. Collaborative efforts between medicinal chemists, pharmacologists, and clinicians will be essential in advancing this compound toward clinical trials and eventual use as a therapeutic agent.
1207003-71-1 (2-(benzylsulfanyl)-N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)